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Compound of Interest

Compound Name: 1-Dodecylimidazole

Cat. No.: B043717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1-dodecylimidazole, a compound of interest for its surfactant properties and
potential applications in drug delivery and as a cytotoxic agent. This document summarizes key
guantitative data, details relevant experimental protocols, and provides visual representations
of its synthesis and mechanism of action.

Core Physicochemical Data

The physicochemical properties of 1-dodecylimidazole are crucial for understanding its
behavior in various experimental and physiological settings. A summary of these properties is
presented below.
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Property Value Source(s)

Molecular Formula CisH2sN:2 [1112]

Molecular Weight 236.40 g/mol [1][2]

Melting Point 69.5-70.5 °C [31[4]

- _ 146 °C at 0.5 mmHg; 364.2 °C

Boiling Point [1][3][4]

at 760 mmHg
) 0.90 g/cm?3 - 0.9624 g/cm?3

Density . [11[3]
(estimate)

pKa 6.3 - 7.08 (predicted) [5]
Insoluble in water (< 110

Solubility mg/L). Slightly soluble in [31[41[6]

chloroform and methanol.

LogP (Octanol/Water)

3.56 - 5.5 (pH 5-9)

[4]

Surface Tension

45 mN/m at 20 mg/L and 20°C

[4]

Refractive Index

1.4730 - 1.5312 (estimate)

[3]7]

Appearance

Colorless to light yellow clear

liquid

[4][6]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 1-dodecylimidazole are

outlined below. These protocols are based on established chemical and analytical procedures.

Synthesis of 1-Dodecylimidazole

This protocol describes a common method for the N-alkylation of imidazole to produce 1-

dodecylimidazole.

Materials:

¢ Imidazole
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e 1-Bromododecane

e Anhydrous potassium carbonate

e Acetone

o Ethyl acetate

e Round-bottomed flask

o Reflux condenser

 Rotary evaporator

o Column chromatography setup (with silica gel)

e Vacuum oven

Procedure:

e To a 50 mL round-bottomed flask, add imidazole (10 mmol), 1-bromododecane (10 mmol),
and anhydrous potassium carbonate (20 mmol).

o Add 20 mL of acetone to the flask to dissolve the reactants.

o Attach a reflux condenser and heat the mixture to reflux for 7 hours.

» After the reaction is complete, remove the acetone using a rotary evaporator.

e The crude product is then purified by column chromatography using ethyl acetate as the
eluent.

e Collect the fractions containing the purified 1-dodecylimidazole.

» Remove the ethyl acetate from the collected fractions using a rotary evaporator under
reduced pressure.

e Dry the final product in a vacuum oven to yield purified 1-dodecylimidazole.[8]
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Synthesis of 1-Dodecylimidazole
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Synthesis workflow for 1-dodecylimidazole.

Determination of Melting Point

The melting point of 1-dodecylimidazole can be determined using a standard capillary melting
point apparatus.

Materials:

o Purified 1-dodecylimidazole

e Capillary tubes

¢ Melting point apparatus (e.g., Mel-Temp)

Procedure:

o Ensure the 1-dodecylimidazole sample is solidified and finely powdered.

e Load a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube into the heating block of the melting point apparatus.

o Heat the block at a rate of 5-10 °C per minute for a preliminary approximate melting point
determination.

» Allow the apparatus to cool.

e For an accurate measurement, heat the block again to about 20 °C below the approximate
melting point, then reduce the heating rate to 1-2 °C per minute.
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e Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid crystal disappears (completion of melting). This range is
the melting point.[9][10]

Determination of Octanol-Water Partition Coefficient
(LogP)

The shake-flask method is a standard procedure for determining the LogP of a compound.

Materials:

1-Dodecylimidazole

1-Octanol (pre-saturated with water)

Water (pre-saturated with 1-octanol)

Separatory funnel

Mechanical shaker

UV-Vis spectrophotometer or HPLC

Procedure:

e Prepare a stock solution of 1-dodecylimidazole in either water or 1-octanol.

e Add equal volumes of the 1-octanol and water phases to a separatory funnel.

e Add a known amount of the 1-dodecylimidazole stock solution to the separatory funnel.
o Shake the funnel for a sufficient time (e.g., 1 hour) to allow for equilibrium to be reached.
¢ Allow the two phases to separate completely.

o Carefully collect samples from both the aqueous and octanol layers.
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o Determine the concentration of 1-dodecylimidazole in each phase using a suitable
analytical method such as UV-Vis spectrophotometry or HPLC.

o Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to
the concentration in the agueous phase.

e The LogP is the base-10 logarithm of the partition coefficient.[11][12]

Mechanism of Action: Lysosomal Disruption

1-Dodecylimidazole is known to exhibit cytotoxic effects, particularly in acidic environments.
This property is attributed to its action as a lysosomotropic detergent.

1-Dodecylimidazole, being a weak base with a pKa around 6.3, can readily diffuse across cell
membranes in its unprotonated form.[5] Upon entering the acidic environment of lysosomes
(pH ~4.5-5.0), it becomes protonated. This protonation confers detergent-like properties to the
molecule, leading to the disruption of the lysosomal membrane. The subsequent release of
lysosomal enzymes, such as cathepsins, into the cytoplasm can trigger a cascade of events
leading to cell death.[13][14]
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Cytotoxic mechanism of 1-dodecylimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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